Cas no 1443346-14-2 (1-[4-methoxy-3-(3-methylbutoxy)phenyl]ethanol)

• Product Name: 1-[4-methoxy-3-(3-methylbutoxy)phenyl]ethanol
• CAS No: 1443346-14-2
• MF: C₁₄H₂₂O₃
• MW: 238.322684764862
• MDL: MFCD22372865
• CID: 5160647
• Update Time: 2026-03-04

1-[4-methoxy-3-(3-methylbutoxy)phenyl]ethanol Chemical and Physical Properties

Names and Identifiers

• 1-[4-methoxy-3-(3-methylbutoxy)phenyl]ethanol

• MDL： MFCD22372865
• Inchi： 1S/C14H22O3/c1-10(2)7-8-17-14-9-12(11(3)15)5-6-13(14)16-4/h5-6,9-11,15H,7-8H2,1-4H3
• InChI Key： GNTAEDPDKHCDHO-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC=C(OC)C(OCCC(C)C)=C1)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-[4-methoxy-3-(3-methylbutoxy)phenyl]ethanol

Recent Advances in the Study of 1-[4-methoxy-3-(3-methylbutoxy)phenyl]ethanol (CAS: 1443346-14-2)

The compound 1-[4-methoxy-3-(3-methylbutoxy)phenyl]ethanol (CAS: 1443346-14-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique phenyl ethanol derivative structure, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of investigation has been the compound's role as an intermediate in the synthesis of biologically active molecules. Researchers have developed optimized synthetic routes to produce 1-[4-methoxy-3-(3-methylbutoxy)phenyl]ethanol with high yield and purity, which is critical for its application in drug development. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity and purity of the synthesized compound, ensuring its suitability for further pharmacological evaluation.

In addition to its synthetic utility, recent studies have explored the biological activities of 1-[4-methoxy-3-(3-methylbutoxy)phenyl]ethanol. Preliminary in vitro assays have demonstrated its potential as an anti-inflammatory agent, with notable inhibitory effects on key inflammatory mediators such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may hold promise for the development of novel anti-inflammatory therapies, although further in vivo studies are required to validate these effects.

Another intriguing aspect of this compound is its potential application in oncology. Recent research has indicated that 1-[4-methoxy-3-(3-methylbutoxy)phenyl]ethanol may exhibit cytotoxic effects against certain cancer cell lines, particularly those associated with breast and prostate cancers. Mechanistic studies suggest that these effects may be mediated through the induction of apoptosis and the inhibition of cell proliferation pathways. However, the exact molecular targets and mechanisms remain to be fully elucidated, highlighting the need for continued investigation.

Despite these promising findings, challenges remain in the development and application of 1-[4-methoxy-3-(3-methylbutoxy)phenyl]ethanol. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Furthermore, the scalability of its synthesis and the cost-effectiveness of production are critical factors that will influence its transition from the laboratory to clinical applications.

In conclusion, 1-[4-methoxy-3-(3-methylbutoxy)phenyl]ethanol (CAS: 1443346-14-2) represents a compound of significant interest in the field of chemical biology and pharmaceutical research. Its diverse biological activities and potential therapeutic applications make it a valuable subject for ongoing and future studies. As research progresses, it is anticipated that this compound will contribute to the development of novel therapeutic agents, addressing unmet medical needs in inflammation and oncology.